methyl 3-[(benzylsulfonyl)amino]-2-methylbenzoate
Overview
Description
Methyl 3-[(benzylsulfonyl)amino]-2-methylbenzoate is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, and researchers are continuing to investigate its potential applications.
Mechanism of Action
The mechanism of action of methyl 3-[(benzylsulfonyl)amino]-2-methylbenzoate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that methyl 3-[(benzylsulfonyl)amino]-2-methylbenzoate has a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 3-[(benzylsulfonyl)amino]-2-methylbenzoate in lab experiments is that it has shown promising results in inhibiting the growth of cancer cells in vitro. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are many potential future directions for research on methyl 3-[(benzylsulfonyl)amino]-2-methylbenzoate. One area of research could be in the development of new drugs for the treatment of cancer. Another area of research could be in the development of new methods for synthesizing this compound more efficiently. Additionally, further studies could be conducted to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
Methyl 3-[(benzylsulfonyl)amino]-2-methylbenzoate has been studied for its potential use in various scientific research applications. One area of research has been in the development of new drugs for the treatment of cancer. Studies have shown that this compound has the ability to inhibit the growth of cancer cells in vitro, making it a promising candidate for further research.
properties
IUPAC Name |
methyl 3-(benzylsulfonylamino)-2-methylbenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4S/c1-12-14(16(18)21-2)9-6-10-15(12)17-22(19,20)11-13-7-4-3-5-8-13/h3-10,17H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCJJREFUJNMCQT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NS(=O)(=O)CC2=CC=CC=C2)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-[(benzylsulfonyl)amino]-2-methylbenzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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